Cas no 2171527-86-7 (10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171527-86-7
• MF: C₁₃H₂₅NOS
• MW: 243.408702611923
• CID: 5965300
• PubChem ID: 165842045
• Update Time: 2025-05-30

10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane
• 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane
• 2171527-86-7
• EN300-1641791

• Inchi： 1S/C13H25NOS/c1-12(2,3)5-4-11-13(6-9-16-10-13)15-8-7-14-11/h11,14H,4-10H2,1-3H3
• InChI Key： LPWZYOBLZITDDN-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(CCC(C)(C)C)NCCO2

Computed Properties

• Exact Mass: 243.16568559g/mol
• Monoisotopic Mass: 243.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6Ų

Additional information on 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane

10-(3,3-Dimethylbutyl)-6-Oxa-2-Thia-9-Azaspiro[4.5]Decane: A Comprehensive Overview

The compound with CAS No. 2171527-86-7, commonly referred to as 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane, is a unique spiro compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of two fused rings: a six-membered ring containing oxygen (6-oxa) and a seven-membered ring containing sulfur (2-thia) and nitrogen (9-aza). The presence of the 3,3-dimethylbutyl group at the 10-position adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of spiro compounds like this one in drug design and development. The spirocyclic framework provides a rigid yet flexible structure that can mimic the binding motifs of various bioactive molecules. For instance, researchers have explored the use of 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane as a scaffold for creating novel antibiotics and anticancer agents. The oxygen and sulfur atoms in the ring system contribute to hydrogen bonding capabilities, which are crucial for molecular recognition and interaction.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spirocyclic core. One common approach is the use of thioether formation followed by ring-closing reactions to establish the spiro junction. The introduction of the 3,3-dimethylbutyl group is often achieved through alkylation or Friedel-Crafts alkylation reactions, depending on the specific conditions and reagents employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact.

In terms of applications, 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane has shown promise in polymer chemistry as well. Its ability to form stable copolymers with other monomers has led to its use in developing high-performance materials for electronic devices and biomedical applications. For example, researchers have reported on its incorporation into polymeric films that exhibit enhanced mechanical strength and thermal stability.

From a structural perspective, the compound's spiro[4.5]decane framework ensures a high degree of conformational rigidity, which is advantageous for controlling molecular interactions. The sulfur atom in the thia ring introduces additional electronic versatility, allowing for modulation of reactivity and selectivity in various chemical transformations. This property has been exploited in catalytic applications, where the compound serves as a ligand or a catalyst support.

Recent research has also focused on understanding the photophysical properties of 10-(3,3-dimethylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane. Studies have shown that its spirocyclic structure can influence light absorption and emission characteristics, making it a candidate for optoelectronic materials such as organic light-emitting diodes (OLEDs). The presence of electron-donating groups like the dimethylbutyl substituent further enhances these properties by modifying the electronic transitions within the molecule.

In conclusion, 10-(3,3-dimethylbutyl)-6-Oxa-2-Thia-9-Azaspiro[4.5]Decane (CAS No. 2171527-86-7) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique spirocyclic structure combined with functional groups like oxygen, sulfur, and nitrogen makes it an attractive target for both academic research and industrial development.